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Compound of Interest

Compound Name: Cytidine-5'-triphosphate disodium

Cat. No.: B14062021 Get Quote

Technical Support Center: In Vitro Transcription
(IVT)
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals resolve issues

related to low yield in in vitro transcription (IVT) reactions, with a particular focus on the role of

Cytidine Triphosphate (CTP).

Troubleshooting Guide: Low RNA Yield
Low or no yield of your target RNA is a common issue in in vitro transcription. This guide

provides a systematic approach to identifying and resolving the root cause of the problem.

Question: My in vitro transcription reaction has a low or
no yield of RNA. What are the potential causes and how
can I troubleshoot it?
Answer:

Low RNA yield in an IVT reaction can stem from several factors, ranging from the quality of

your template DNA to the integrity of your reagents. Below is a step-by-step troubleshooting

workflow to help you pinpoint the issue.
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Troubleshooting Workflow for Low IVT Yield
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Low IVT Yield

1. Assess DNA Template Quality

2. Check for RNase Contamination

Template OK

Verify concentration
and purity (A260/280, A260/230)

Confirm complete linearization
by gel electrophoresis

3. Evaluate Reaction Components

No RNase

Use RNase-free water,
tips, and tubes Add RNase inhibitor

4. Optimize Reaction Conditions

Reagents OK

Check NTP (including CTP)
concentration and quality

Verify enzyme activity
(T7 RNA Polymerase)

High IVT Yield

Optimized

Optimize incubation
time and temperature Adjust Mg2+ concentration

1. DNA Template
Preparation

(Linearization)

2. In Vitro
Transcription

Reaction Assembly

3. Incubation
(37°C, 2-4h)

4. DNase I
Treatment

(Template Removal)

5. RNA
Purification

6. Quality Control
(Gel, Spectrophotometry) Purified RNA
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To cite this document: BenchChem. [Troubleshooting low yield in in vitro transcription with
CTP.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14062021#troubleshooting-low-yield-in-in-vitro-
transcription-with-ctp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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